2-hydroxy-3-methoxy-5-(phenyldiazenyl)benzaldehyde

• IUPAC Name: 2-hydroxy-3-methoxy-5-phenyldiazenylbenzaldehyde
• InChI: InChI=1S/C14H12N2O3/c1-19-13-8-12(7-10(9-17)14(13)18)16-15-11-5-3-2-4-6-11/h2-9,18H,1H3
• InChI Key: GRIYOZFWSAMSQF-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1O)C=O)N=NC2=CC=CC=C2
• Molecular Formula: C14H12N2O3
• Molecular Weight: 256.26 g/mol

Description

2-hydroxy-3-methoxy-5-(phenyldiazenyl)benzaldehyde, also known as Sudan III, is a synthetic dye that belongs to the azo dye family. It is widely used in various applications, including food coloring, textile dyeing, and staining biological specimens. Sudan III is a red-orange dye that has been extensively studied for its potential use in scientific research due to its unique properties.

Scientific Research Applications

Antimicrobial Studies

A study by Halve et al. (2008) explores the synthesis of new 3-[phenyldiazenyl] benzaldehyde N-phenylthiosemicarbazones, including 2-hydroxy-5-[phenyldiazenyl] benzaldehyde. These compounds showed significant inhibition against various bacteria and fungi, highlighting their potential as antimicrobial agents (Halve et al., 2008).

Spectroscopic Studies and Structural Analysis

Özay et al. (2013) synthesized 3-methoxy-2-[(2,4,4,6,6-pentachloro-1,3,5,2λ5,4λ5,6λ5-triazatriphosphin-2-yl)oxy]benzaldehyde, which is derived from the reaction of 2-hydroxy-3-methoxybenzaldehyde with hexachlorocyclotriphosphazene. This compound was characterized using various spectroscopic techniques, emphasizing the importance of 2-hydroxy-3-methoxy-5-(phenyldiazenyl)benzaldehyde in structural chemistry (Özay et al., 2013).

Antibacterial, Antioxidant, and Anti-Inflammatory Activities

Kasare et al. (2022) describe the synthesis of Schiff base ligands from 2-hydroxy-3-methoxy-5-(phenyldiazenyl)benzaldehyde and 4-aminoantipyrine. These compoundsshowed excellent biological potency, including antibacterial, antioxidant, and anti-inflammatory activities. This research underscores the compound's versatility in medicinal chemistry applications (Kasare et al., 2022).

Studies on Schiff Base Compounds

Kakanejadifard et al. (2013) synthesized Schiff base compounds using 2-hydroxy-5-[(E)-(aryldiazenyl)]benzaldehyde and investigated their antibacterial activities against gram-positive and gram-negative bacteria. This research highlights the potential of 2-hydroxy-3-methoxy-5-(phenyldiazenyl)benzaldehyde in developing new antibacterial agents (Kakanejadifard et al., 2013).

Spectroscopic and Theoretical Studies

Bharanidharan et al. (2016) conducted a study on 2-hydroxy-5-(Phenyldiazenyl)benzaldehyde oxime, involving spectral investigations and theoretical approaches. This research provides insights into the compound's molecular structure and properties, which are crucial for understanding its applications in various scientific fields (Bharanidharan et al., 2016).

Applications in Organic Synthesis

Studies by Banerjee et al. (2013) and Bandgar et al. (1999) explore the use of derivatives of 2-hydroxy-3-methoxybenzaldehyde in organic synthesis. These studies demonstrate the compound's utility in synthesizing various organic compounds, showcasing its importance in the field of organic chemistry (Banerjee et al., 2013), (Bandgar et al., 1999).